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Compound of Interest

Compound Name: 6-Bromopyrido[2,3-B]pyrazine

Cat. No.: B599132

An In-depth Technical Guide to 6-
Bromopyrido[2,3-b]pyrazine

This technical guide provides a comprehensive overview of the physical and chemical
properties of 6-Bromopyrido[2,3-b]pyrazine, catering to researchers, scientists, and
professionals in drug development. This document outlines its chemical structure, properties,
synthesis, and potential applications, with a focus on experimental data and methodologies.

Core Chemical Identity and Properties

6-Bromopyrido[2,3-b]pyrazine is a heterocyclic compound featuring a pyridine ring fused to a
pyrazine ring, with a bromine substituent. This structure serves as a valuable scaffold in
medicinal chemistry and materials science.

Table 1: Physical and Chemical Properties of 6-Bromopyrido[2,3-b]pyrazine and Related
Isomers
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6-Bromopyrido[2,3-

7-Bromopyrido[2,3-

8-Bromopyrido[3,4-

Property . . .

b]pyrazine b]pyrazine b]pyrazine
CAS Number 1204298-53-2[1] 52333-42-3[2][3] 929074-45-3
Molecular Formula C7H4BrNs[4] C7H4BrNs[2][3] C7HaBrNs
Molecular Weight ~210.03 g/mol 210.03 g/mol [2][3] 210.03 g/mol

) ) Yellow to pale yellow
Appearance Solid Solid[2][3] ]
solid
Melting Point Data not available 161-166 °C[2][3] 110-113 °C
- _ _ 293.9+35.0 °C _
Boiling Point Data not available ) Data not available
(Predicted)[5]

Soluble in organic

Solubility solvents (specific data  Data not available Data not available

not available)

Predicted XlogP

1.5[4]

Data not available

Data not available

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 6-Bromopyrido[2,3-

b]pyrazine is not readily available in the reviewed literature, a general methodology for the

synthesis of pyrido[2,3-b]pyrazine derivatives involves the condensation of a substituted

diaminopyridine with an a-dicarbonyl compound. For instance, 7-bromo-1,4-dihydropyrido[2,3-

b]lpyrazine-2,3-dione can be synthesized from 5-bromo-2,3-diaminopyridine and oxalic acid.[6]

A general workflow for the synthesis and characterization of such heterocyclic compounds is

outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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B]pyrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599132#physical-and-chemical-properties-of-6-
bromopyrido-2-3-b-pyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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